Cas no 852816-13-8 (1H-Pyrazole-3-carboxylic acid, 5-(4-hydroxyphenyl)-1-methyl-, ethylester)

1H-Pyrazole-3-carboxylic acid, 5-(4-hydroxyphenyl)-1-methyl-, ethylester structure
852816-13-8 structure
Product Name:1H-Pyrazole-3-carboxylic acid, 5-(4-hydroxyphenyl)-1-methyl-, ethylester
CAS No:852816-13-8
MF:C13H14N2O3
MW:246.261863231659
CID:1835676
PubChem ID:136387185
Update Time:2025-04-21

1H-Pyrazole-3-carboxylic acid, 5-(4-hydroxyphenyl)-1-methyl-, ethylester Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-3-carboxylic acid, 5-(4-hydroxyphenyl)-1-methyl-, ethylester
    • SCHEMBL4693449
    • DB-142401
    • ethyl 5-(4-hydroxyphenyl)-1-methyl-1h-pyrazole-3-carboxylate
    • 852816-13-8
    • DTXSID801184279
    • Inchi: 1S/C13H14N2O3/c1-3-18-13(17)11-8-12(15(2)14-11)9-4-6-10(16)7-5-9/h4-8,16H,3H2,1-2H3
    • InChI Key: VFMXSENLHJLWTN-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C=C(C2C=CC(=CC=2)O)N(C)N=1)=O

Computed Properties

  • Exact Mass: 246.10044231g/mol
  • Monoisotopic Mass: 246.10044231g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 64.4Ų
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